Cas no 499188-52-2 (4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide)

• Product Name: 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide
• CAS No: 499188-52-2
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 6450714
• Update Time: 2025-10-24

4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide
• 4-methoxy-N-(2-morpholinoethyl)naphthalene-1-sulfonamide
• 1-Naphthalenesulfonamide, 4-methoxy-N-[2-(4-morpholinyl)ethyl]-

• Inchi： 1S/C17H22N2O4S/c1-22-16-6-7-17(15-5-3-2-4-14(15)16)24(20,21)18-8-9-19-10-12-23-13-11-19/h2-7,18H,8-13H2,1H3
• InChI Key： TUDLSXKAYHTGKI-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCOCC2)(=O)=O)=C2C(C=CC=C2)=C(OC)C=C1

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 541.3±60.0 °C(Predicted)
• pka: 11.79±0.50(Predicted)

Additional information on 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide

Introduction to 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide (CAS No. 499188-52-2)

4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 499188-52-2, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a naphthalene core, a methoxy substituent, and a morpholine moiety, makes this molecule a subject of interest for medicinal chemists seeking novel therapeutic agents.

The naphthalene core in 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide provides a rigid aromatic scaffold that can be exploited for interactions with biological targets. The methoxy group at the 4-position introduces a hydrophobic interaction surface while also serving as a potential site for further derivatization. The morpholine substituent at the 2-position adds another layer of complexity, contributing to hydrogen bonding capabilities and influencing the overall solubility and bioavailability of the compound. These structural elements collectively contribute to the molecule's potential pharmacological properties.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The sulfonamide group in 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide is particularly noteworthy, as sulfonamides are well-documented pharmacophores in drug discovery. They are known for their ability to form stable hydrogen bonds with biological targets, making them effective in modulating enzyme activity. For instance, sulfonamides have been widely used in antibiotics, anti-diabetic drugs, and anti-inflammatory agents.

Recent studies have highlighted the importance of optimizing molecular structures to enhance binding affinity and selectivity. The combination of the naphthalene, methoxy, and morpholine groups in 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide suggests potential interactions with various biological targets. This compound has been investigated for its possible role in modulating pathways associated with neurological disorders, cancer, and inflammatory conditions. The morpholine moiety, in particular, has been shown to enhance binding interactions with certain protein targets due to its ability to engage in multiple hydrogen bonding networks.

The synthesis of 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonamide group typically involves reactions such as sulfonylation followed by nucleophilic substitution or condensation reactions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex naphthalene core efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical testing and further characterization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide with potential biological targets. These studies often involve docking simulations to predict how the molecule interacts with enzymes or receptors at an atomic level. The results from these simulations can guide medicinal chemists in designing analogs with improved pharmacokinetic properties or enhanced target affinity. For example, virtual screening has identified derivatives of this compound that exhibit higher binding affinities for specific protein targets.

The pharmacological profile of 4-methoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide is still under investigation, but preliminary data suggest promising activities in several disease models. In particular, its sulfonamide group has been linked to inhibitory effects on enzymes such as dihydrofolate reductase (DHFR), which is overexpressed in certain cancers. Additionally, the morpholine moiety may contribute to anti-inflammatory effects by modulating cyclooxygenase (COX) pathways. These findings underscore the compound's potential as a lead molecule for further drug development.

The development of novel therapeutic agents requires rigorous evaluation through preclinical studies before moving into human trials. In vitro assays are commonly used to assess the biochemical activity of compounds like 4-methoxy-N-2-(morpholin-4-ylenaphthalene)-1-sulfonamide, including enzyme inhibition assays and cell-based assays. These studies provide critical data on potency, selectivity, and toxicity profiles. Moreover, animal models are employed to evaluate pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), which are essential for determining clinical feasibility.

The role of structure-based drug design has been pivotal in optimizing compounds like 4-methoxy-N-2-(morpholin-ylenaphthalene)-1-sulfonamide for therapeutic use. By leveraging high-resolution structural information from crystallography or NMR spectroscopy, researchers can refine molecular structures to improve binding interactions with biological targets. This approach has led to the development of several successful drugs that were designed based on detailed understanding of target mechanisms.

In conclusion, 4-methoxy-N - 2 - ( morphol ine - 4 - yl ) eth ylnapht halen e - 1 - sulf on am ide (CAS No . 49 9188 - 52 - 2 ) represents an exciting avenue for pharmaceutical research due to its complex structure and potential biological activities . Its unique combination o f functional groups , including n aph tha len e , meth oxy , an d mor pho line , makes it a valuable scaffold f or dr ug discovery . Ongoing studies aim t o elucidate its mechan ism o f action an d optimize its pharma cokinetic properties t o develop it i n t o a n ew therapeutic agent . As research progresses , this com pound holds promise f or addressing various m edical con ditions an d improving patient outcomes . p >